Tert-butyl 3-(2-aminoethoxy)propanoate
Overview
Description
Tert-butyl 3-(2-aminoethoxy)propanoate is a chemical compound with the molecular formula C9H19NO3 . It is also known by other names such as Amino-PEG1-t-Butyl ester and 3-(2-aminoethoxy)propionic acid tert-butyl ester .
Molecular Structure Analysis
The molecular structure of Tert-butyl 3-(2-aminoethoxy)propanoate consists of 9 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms . The InChI code for the compound isInChI=1S/C9H19NO3/c1-9(2,3)13-8(11)4-6-12-7-5-10/h4-7,10H2,1-3H3 . Physical And Chemical Properties Analysis
Tert-butyl 3-(2-aminoethoxy)propanoate has a molecular weight of 189.25 g/mol . It has one hydrogen bond donor and four hydrogen bond acceptors . The compound has a rotatable bond count of 7 . Its exact mass and monoisotopic mass are 189.13649347 g/mol . The topological polar surface area of the compound is 61.6 Ų . The compound has a complexity of 151 .Scientific Research Applications
Synthesis of Proteolysis Targeting Chimeras (PROTACs)
Tert-butyl 3-(2-aminoethoxy)propanoate: is used as a building block in the synthesis of PROTACs . PROTACs are bifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to its degradation. This compound provides a linker segment that connects the ligand for the target protein with the ligand for the E3 ligase, enabling the PROTAC molecule to bridge the two proteins together.
Drug Delivery Systems
Due to its ability to form biocompatible and biodegradable linkers, Tert-butyl 3-(2-aminoethoxy)propanoate is utilized in drug delivery systems . The compound can be incorporated into polymer chains that are used to encapsulate drugs, allowing for controlled release within biological systems.
Surface Modification of Medical Devices
This compound is applied in the surface modification of medical devices . Its reactive amino group can be used to attach bioactive molecules to the surfaces of devices such as stents or catheters, which can improve their biocompatibility and reduce the risk of infection.
Peptide Conjugation
In peptide synthesis, Tert-butyl 3-(2-aminoethoxy)propanoate serves as a linker to conjugate peptides with other molecules, such as fluorescent tags or cytotoxic agents . This is particularly useful in creating targeted therapies and diagnostic tools.
Molecular Probes
The compound is instrumental in the creation of molecular probes used in biochemical assays . By attaching it to a molecule of interest, researchers can track the molecule’s presence and distribution in various biological samples.
Nanotechnology
Tert-butyl 3-(2-aminoethoxy)propanoate: is involved in the field of nanotechnology, particularly in the synthesis of nanomaterials . It can be used to functionalize the surface of nanoparticles, thereby altering their properties and enhancing their application potential in areas like imaging and sensing.
properties
IUPAC Name |
tert-butyl 3-(2-aminoethoxy)propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO3/c1-9(2,3)13-8(11)4-6-12-7-5-10/h4-7,10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSCCYXHEZRMPPH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCOCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-(2-aminoethoxy)propanoate | |
CAS RN |
1260092-46-3 |
Source
|
| Record name | tert-Butyl 3-(2-Aminoethoxy)propanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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